Cas no 1779588-12-3 (Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo-)

Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo-, is a brominated heterocyclic compound featuring an imidazo[1,2-a]pyridine core with an acetic acid and amino substituent. This structure confers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The presence of both amino and carboxylic acid functional groups enhances its reactivity, enabling derivatization through amidation, esterification, or coupling reactions. The bromine atom at the 6-position offers a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks.
Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- structure
1779588-12-3 structure
Product Name:Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo-
CAS No:1779588-12-3
MF:C9H8BrN3O2
MW:270.082720756531
CID:5253073
Update Time:2025-06-08

Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo-
    • Inchi: 1S/C9H8BrN3O2/c10-5-1-2-7-12-3-6(13(7)4-5)8(11)9(14)15/h1-4,8H,11H2,(H,14,15)
    • InChI Key: FARYKPWFMJFESC-UHFFFAOYSA-N
    • SMILES: C12=NC=C(C(N)C(O)=O)N1C=C(Br)C=C2

Experimental Properties

  • Density: 1.93±0.1 g/cm3(Predicted)
  • pka: 0.48±0.10(Predicted)

Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-385767-1.0g
2-amino-2-{6-bromoimidazo[1,2-a]pyridin-3-yl}acetic acid
1779588-12-3
1.0g
$1085.0 2023-03-02
Enamine
EN300-385767-2.5g
2-amino-2-{6-bromoimidazo[1,2-a]pyridin-3-yl}acetic acid
1779588-12-3
2.5g
$2246.0 2023-03-02
Enamine
EN300-385767-5.0g
2-amino-2-{6-bromoimidazo[1,2-a]pyridin-3-yl}acetic acid
1779588-12-3
5.0g
$2845.0 2023-03-02
Enamine
EN300-385767-10.0g
2-amino-2-{6-bromoimidazo[1,2-a]pyridin-3-yl}acetic acid
1779588-12-3
10.0g
$3578.0 2023-03-02

Additional information on Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo-

Comprehensive Overview of Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- (CAS No. 1779588-12-3)

Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- (CAS No. 1779588-12-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its α-amino and 6-bromo substitutions, which enhance its reactivity and make it a valuable intermediate in drug discovery.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their role in developing novel therapeutics for conditions such as inflammation, cancer, and infectious diseases. The 6-bromo substitution in this compound is a key feature that facilitates further functionalization, enabling the synthesis of more complex molecules. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where customized molecular structures are essential for efficacy and safety.

From a synthetic chemistry perspective, CAS No. 1779588-12-3 serves as a versatile building block. Its imidazo[1,2-a]pyridine core is amenable to various chemical modifications, making it a favorite among medicinal chemists. The compound's α-amino acid moiety also opens doors for peptide coupling reactions, expanding its utility in bioconjugation and proteomics research. These attributes have positioned it as a subject of interest in high-impact journals and patent filings.

The growing popularity of imidazo[1,2-a]pyridine-3-acetic acid derivatives can be attributed to their compatibility with modern green chemistry principles. Researchers are exploring sustainable synthesis routes to minimize waste and reduce environmental impact, a topic frequently searched in academic and industrial circles. Additionally, the compound's potential in AI-driven drug discovery has sparked discussions, as computational models increasingly predict its interactions with biological targets.

Quality control and analytical characterization of Imidazo[1,2-a]pyridine-3-acetic acid, α-amino-6-bromo- are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently queried by scientists seeking reliable protocols for handling such specialized compounds.

In summary, CAS No. 1779588-12-3 represents a promising scaffold in contemporary drug development. Its multifaceted applications—from small-molecule therapeutics to chemical biology probes—underscore its importance in advancing human health. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial settings.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.